Cas no 147595-45-7 (5-fluoro-3-(1-piperazinylmethyl)-1H-Indole)

5-fluoro-3-(1-piperazinylmethyl)-1H-Indole structure
147595-45-7 structure
Product Name:5-fluoro-3-(1-piperazinylmethyl)-1H-Indole
CAS No:147595-45-7
MF:C13H16FN3
MW:233.284646034241
MDL:MFCD18073896
CID:1106373
PubChem ID:15646680
Update Time:2025-04-20

5-fluoro-3-(1-piperazinylmethyl)-1H-Indole Chemical and Physical Properties

Names and Identifiers

    • 5-fluoro-3-(1-piperazinylmethyl)-1H-Indole
    • 5-Fluoro-3-(piperazin-1-ylmethyl)-1H-indole
    • BS-51138
    • SCHEMBL9635445
    • 5-fluoro-3-[(piperazin-1-yl)methyl]-1H-indole
    • 5-Fluoro-3-(1-piperazinylmethyl)indole
    • 5-FLUORO-3-PIPERAZIN-1-YLMETHYL-1H-INDOLE
    • CS-0199714
    • 1H-Indole, 5-fluoro-3-(1-piperazinylmethyl)-
    • 147595-45-7
    • MFCD18073896
    • MDL: MFCD18073896
    • Inchi: 1S/C13H16FN3/c14-11-1-2-13-12(7-11)10(8-16-13)9-17-5-3-15-4-6-17/h1-2,7-8,15-16H,3-6,9H2
    • InChI Key: PFOFHPUVOGVDPE-UHFFFAOYSA-N
    • SMILES: FC1C=CC2=C(C=1)C(=CN2)CN1CCNCC1

Computed Properties

  • Exact Mass: 233.13298
  • Monoisotopic Mass: 233.13282569g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 2
  • Complexity: 255
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.3
  • Topological Polar Surface Area: 31.1Ų

Experimental Properties

  • PSA: 31.06

5-fluoro-3-(1-piperazinylmethyl)-1H-Indole Pricemore >>

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